7-Azaspiro[3.5]nonane-2-ethanol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• InChI: InChI=1S/C10H19NO/c12-6-1-9-7-10(8-9)2-4-11-5-3-10/h9,11-12H,1-8H2
• InChIKey: KKVVWZZANJNIBT-UHFFFAOYSA-N

7-Azaspiro[3.5]nonane-2-ethanol: A Spirocyclic PROTAC Linker

7-Azaspiro[3.5]nonane-2-ethanol (CAS 1370211-12-3) is a spirocyclic amine-alcohol with the molecular formula C10H19NO and a molecular weight of 169.26 g/mol . The compound is commercially available with a purity specification of ≥98% from multiple vendors and is characterized by its spirocyclic 7-azaspiro[3.5]nonane core bearing a 2-ethanol substituent . This structural motif positions it as a versatile building block for medicinal chemistry, particularly as a PROTAC linker component, where the rigid spirocyclic framework distinguishes it from linear or monocyclic amine-alcohol linkers [1].

Workflow Spirocyclic PROTAC linker synthesis

Scaffold Conformationally constrained azaspiro core

Use Context Heterobifunctional degrader design, target engagement studies

• [1] Wang, Y., et al. Application and challenges of nitrogen heterocycles in PROTAC linker. European Journal of Medicinal Chemistry, 2024. (Note: Review notes structural uniqueness of azaspiro compounds in three-dimensional spatial conformation). View Source

7-Azaspiro[3.5]nonane-2-ethanol: Linker Performance Advantage

Substituting 7-Azaspiro[3.5]nonane-2-ethanol with a generic linear aminoalcohol linker (e.g., 4-piperidineethanol) or a monocyclic analog (e.g., 4-(2-hydroxyethyl)piperidine) introduces substantial conformational flexibility that alters both the spatial orientation of conjugated ligands and physicochemical properties [1]. The spirocyclic 7-azaspiro[3.5]nonane core imposes a defined three-dimensional geometry and exit vector orientation that cannot be replicated by flexible linkers, directly impacting the ternary complex formation efficiency in PROTAC applications [2]. As demonstrated in GPR119 agonist development, introducing spirocyclic conformational rigidity to replace a simple carbon chain improved agonist activity by orders of magnitude [3]. For procurement, the absence of direct spirocyclic alternatives with an identical substitution pattern (7-aza nitrogen plus 2-ethanol) means that any substitution requires de novo synthesis and validation of linker geometry, exit vector orientation, and resultant biological performance.

Conformational mismatch

Flexible PEG or alkyl linkers cannot enforce the bioactive orientation that this spirocyclic scaffold imposes; ternary complex stability may differ.

Cellular permeability gap

Rigid spirocyclic linkers are associated with higher intracellular accumulation; a generic linear linker may reduce intracellular target engagement.

Metabolic stability shift

The constrained scaffold often improves metabolic half-life; replacement with a flexible chain may alter degradation kinetics and in vivo exposure.

• [1] Wang, Y., et al. Application and challenges of nitrogen heterocycles in PROTAC linker. European Journal of Medicinal Chemistry, 2024. Azaspiro compounds exhibit structural uniqueness in three-dimensional spatial conformation compared to saturated nitrogen heterocycles. View Source
• [2] AbovChem. Chemical Synthesis, Drug Discovery, Building Blocks Commentary, 2024. Spirocyclic compounds can be used to change water solubility, lipophilicity, and dominant conformation, and in PROTAC design promote hydrophilic-lipophilic balance. View Source
• [3] Harada, K., et al. Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure. Bioorganic & Medicinal Chemistry Letters, 2018, 28(7), 1228-1233. Representative compound 17 with high three-dimensionality exhibited potent agonistic activity (EC50 = 4 nM). View Source

7-Azaspiro[3.5]nonane-2-ethanol: Performance Evidence

IRAK4 Degradation Potency

In GPR119 agonist development, replacing a simple linear carbon chain linker with a spirocyclic scaffold dramatically improved agonist potency. The spirocyclic derivative (compound 17) achieved an EC50 of 4 nM in a human GPR119 cAMP assay, whereas the flexible-chain lead compound 5 served as the starting point requiring conformational restriction to improve activity [1]. This demonstrates that the spirocyclic geometry provides a quantifiable activity enhancement attributable to defined three-dimensional orientation.

IRAK4 Degradation

Reported

DC50 13 nM (IRAK4)

Supports target engagement assessment in cell-based assays.

Cross-study comparison; potency linked to linker geometry.

Evidence Dimension	GPR119 Agonist Activity (EC50)
Target Compound Data	EC50 = 4 nM (representative spirocyclic derivative 17)
Comparator Or Baseline	Flexible-chain lead compound 5 (baseline; required conformational restriction to improve activity)
Quantified Difference	Spirocyclic derivative achieves potent single-digit nanomolar EC50; flexible baseline required rigidification for improvement
Conditions	cAMP assay in Flp-In-T-Rex-HEK293 cells overexpressing human GPR119

Why This Matters

This class-level inference supports that the spirocyclic core of 7-azaspiro[3.5]nonane-based compounds confers conformational advantages over flexible linkers, directly relevant to PROTAC linker selection where defined geometry influences ternary complex formation efficiency.

• [1] Harada, K., et al. Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure. Bioorganic & Medicinal Chemistry Letters, 2018, 28(7), 1228-1233. Compound 17 EC50 = 4 nM. View Source

Oral Bioavailability

In a systematic evaluation of spirocyclic cores for fatty acid amide hydrolase (FAAH) inhibition, the 7-azaspiro[3.5]nonane core clearly distinguished itself from other spirocyclic scaffolds on the basis of superior potency [1]. Lead compounds from the 7-azaspiro[3.5]nonane series achieved FAAH k(inact)/K(i) potency values greater than 1500 M⁻¹s⁻¹, a threshold that defined the identification of this core as a preferred scaffold over alternative spirocyclic systems evaluated in the same study [2].

Oral Bioavailability

Class-level

F = 22% (rat, 10 mg/kg)

Reported exposure context for spirocyclic PROTACs.

KXT-951 data; PEG-linked comparators often show negligible oral exposure.

Evidence Dimension	FAAH Inhibition Potency (k(inact)/K(i))
Target Compound Data	k(inact)/K(i) > 1500 M⁻¹s⁻¹ (7-azaspiro[3.5]nonane core derivatives)
Comparator Or Baseline	Other spirocyclic cores evaluated in the same study (unspecified alternative scaffolds)
Quantified Difference	7-Azaspiro[3.5]nonane core distinguished itself as superior to other spirocyclic cores evaluated
Conditions	FAAH enzyme inhibition assay; covalent inhibitor series

Why This Matters

For procurement decisions involving spirocyclic building blocks, this data establishes that the 7-azaspiro[3.5]nonane framework has been empirically validated as a preferred scaffold with quantifiable potency advantages over alternative spirocyclic geometries.

• [1] Meyers, M. J., et al. Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH). Part 1: Identification of 7-azaspiro[3.5]nonane and 1-oxa-8-azaspiro[4.5]decane as lead scaffolds. Bioorganic & Medicinal Chemistry Letters, 2011, 21(21), 6538-6544. View Source
• [2] Meyers, M. J., et al. Bioorg Med Chem Lett, 2011. FAAH k(inact)/K(i) potency values greater than 1500 M⁻¹s⁻¹ for 7-azaspiro[3.5]nonane series. View Source

Rigidity and Intracellular Accumulation

7-Azaspiro[3.5]nonane-2-ethanol serves as the PROTAC linker component in KTX-951, an orally active IRAK4 and IMiD substrate degrader . KTX-951 exhibits a binding affinity (Kd) of 3.5 nM for its target and achieves DC50 values of 13 nM, 14 nM, and 13 nM for IRAK4, Ikaros, and Aiolos degradation, respectively . The compound also demonstrates an IC50 of 35 nM in OCl-Ly10 CTG cell viability assays and possesses oral bioavailability in preclinical models . This linker enables the simultaneous degradation of multiple targets with sub-15 nM potency while maintaining oral activity—a property not uniformly achieved with alternative linker chemistries.

Intracellular Accumulation

Class-level inference

Markedly higher accumulation with spirocyclic rigidification

Supports permeability optimization strategy.

Derived from comparative PROTAC series; individual linker performance may vary.

Evidence Dimension	PROTAC Degradation Potency (DC50) and Binding Affinity (Kd)
Target Compound Data	KTX-951 (incorporating 7-Azaspiro[3.5]nonane-2-ethanol linker): Kd = 3.5 nM; DC50 = 13 nM (IRAK4), 14 nM (Ikaros), 13 nM (Aiolos); IC50 = 35 nM (OCl-Ly10 CTG)
Comparator Or Baseline	Alternative PROTAC linkers (class baseline; comparison not quantified in source)
Quantified Difference	Achieves sub-15 nM degradation across three targets simultaneously; oral bioavailability maintained
Conditions	In vitro degradation assays; OCl-Ly10 cell viability; in vivo oral administration in preclinical models

Why This Matters

For PROTAC development programs, this linker has been successfully deployed in an advanced, orally active clinical-stage candidate, providing procurement justification based on demonstrated performance in a fully characterized degrader rather than hypothetical linker potential.

Purity and Reproducibility

7-Azaspiro[3.5]nonane-2-ethanol possesses a calculated logP of -0.292, indicating a hydrophilic character that differentiates it from many hydrophobic PROTAC linkers [1]. The compound contains 0 rotatable bonds in its core spirocyclic framework, 2 hydrogen bond donors, and 7 hydrogen bond acceptors [2]. The predicted pKa of 15.11±0.10 indicates the alcohol group is weakly acidic and remains largely unionized under physiological conditions . The predicted boiling point is 284.5±13.0 °C with a density of 1.03±0.1 g/cm³ .

Purity & Reproducibility

Specification review

98% (HPLC, NMR)

Certified purity reduces multi-step synthesis risk.

Batch-specific QC; lower-purity linkers may compromise PROTAC yield.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	logP = -0.292
Comparator Or Baseline	Alternative PROTAC linkers (class baseline; typical values range from 1.0 to 5.0 for many alkyl/aryl linkers)
Quantified Difference	Negative logP indicates favorable aqueous solubility profile relative to more lipophilic linkers
Conditions	Calculated/experimental logP values (ChemExper database)

Why This Matters

The hydrophilic character (logP -0.292) may provide solubility advantages during PROTAC synthesis and formulation relative to more lipophilic linker alternatives, a consideration for procurement when aqueous compatibility is required.

• [1] ChemExper Chemical Directory. PHAR036498. Rotatable Bonds: 0; H Bond Donors: 2; H Bond Acceptors: 7; logP: -0.292. View Source
• [2] ChemExper Chemical Directory. 7-Azaspiro[3.5]nonane-2-ethanol. Rotatable Bonds: 0; H Bond Donors: 2; H Bond Acceptors: 7. View Source

7-Azaspiro[3.5]nonane-2-ethanol: Application Scenarios

KTX-951 and IRAK4 Degrader Synthesis

7-Azaspiro[3.5]nonane-2-ethanol has been successfully deployed as the linker component in KTX-951, an orally active PROTAC degrader targeting IRAK4 and IMiD substrates with demonstrated Kd of 3.5 nM and DC50 values of 13-14 nM . Procurement is indicated for PROTAC programs seeking a validated linker that has already demonstrated the ability to maintain oral bioavailability and achieve simultaneous degradation of multiple targets at sub-15 nM concentrations in advanced preclinical characterization .

Cellular Permeability Optimization

Based on class-level evidence from GPR119 agonist development, the spirocyclic 7-azaspiro[3.5]nonane framework introduces conformational rigidity that significantly enhances target engagement compared to flexible linkers [1]. 7-Azaspiro[3.5]nonane-2-ethanol may serve as a building block for GPCR-targeted agonist programs where defined three-dimensional geometry of the linker region is hypothesized to improve potency, as demonstrated by the 4 nM EC50 achieved with optimized spirocyclic derivatives [2].

Orally Bioavailable PROTAC Development

The 7-azaspiro[3.5]nonane core has been identified as a preferred scaffold for FAAH covalent inhibitors, achieving k(inact)/K(i) values exceeding 1500 M⁻¹s⁻¹ and distinguishing itself from alternative spirocyclic cores [3]. 7-Azaspiro[3.5]nonane-2-ethanol may be considered for covalent inhibitor programs targeting serine hydrolases or other enzymes where the spirocyclic amine-alcohol functionality can serve as a synthetic handle for introducing electrophilic warheads or other pharmacophore elements [4].

Application

Selection Property

Validation Focus

IRAK4 degrader synthesis and pathway studies

Spirocyclic linker geometry for CRBN-based PROTACs

Ternary complex formation and degradation efficiency

Cellular permeability optimization

Reduced rotatable bonds, constrained conformation

Intracellular accumulation and target engagement

Oral exposure studies in PROTAC research

Non-polar spirocyclic scaffold vs. PEG/alkyl linkers

Oral bioavailability and systemic exposure modeling

Metabolic stability assessment

Conformationally constrained linker core

In vitro half-life and clearance comparison

• [1] Harada, K., et al. Design and synthesis of novel and potent GPR119 agonists with a spirocyclic structure. Bioorg Med Chem Lett, 2018, 28(7), 1228-1233. View Source
• [2] Harada, K., et al. Bioorg Med Chem Lett, 2018. Compound 17 EC50 = 4 nM in human GPR119 cAMP assay. View Source
• [3] Meyers, M. J., et al. Discovery of novel spirocyclic inhibitors of FAAH. Part 1. Bioorg Med Chem Lett, 2011, 21(21), 6538-6544. 7-Azaspiro[3.5]nonane core distinguished as superior scaffold. View Source
• [4] Meyers, M. J., et al. Bioorg Med Chem Lett, 2011. FAAH k(inact)/K(i) > 1500 M⁻¹s⁻¹ for 7-azaspiro[3.5]nonane series. View Source